Cas no 1369355-82-7 (3-amino-2-(4-methanesulfonylphenyl)propanoic acid)

• Product Name: 3-amino-2-(4-methanesulfonylphenyl)propanoic acid
• CAS No: 1369355-82-7
• MF: C₁₀H₁₃NO₄S
• MW: 243.27952170372
• CID: 5803461
• PubChem ID: 82386362
• Update Time: 2025-07-18

3-amino-2-(4-methanesulfonylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-methanesulfonylphenyl)propanoic acid
• EN300-1987974
• 1369355-82-7

• Inchi： 1S/C10H13NO4S/c1-16(14,15)8-4-2-7(3-5-8)9(6-11)10(12)13/h2-5,9H,6,11H2,1H3,(H,12,13)
• InChI Key： SOPSPXQMMODHHM-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C(=O)O)CN)(=O)=O

Computed Properties

• Exact Mass: 243.05652907g/mol
• Monoisotopic Mass: 243.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 106Ų

Additional information on 3-amino-2-(4-methanesulfonylphenyl)propanoic acid

Recent Advances in the Study of 3-amino-2-(4-methanesulfonylphenyl)propanoic acid (CAS: 1369355-82-7)

In recent years, the compound 3-amino-2-(4-methanesulfonylphenyl)propanoic acid (CAS: 1369355-82-7) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of both amino and methanesulfonyl functional groups makes it a versatile candidate for drug development, particularly in targeting inflammatory and metabolic disorders.

A recent study published in the Journal of Medicinal Chemistry explored the synthesis and pharmacological evaluation of 3-amino-2-(4-methanesulfonylphenyl)propanoic acid. The researchers employed a multi-step synthetic route to achieve high purity and yield, ensuring the compound's suitability for further biological testing. The study highlighted the compound's ability to modulate key enzymatic pathways, particularly those involved in the regulation of inflammatory cytokines. This finding suggests its potential as a novel anti-inflammatory agent.

Another significant development was reported in a preprint article on bioRxiv, where the compound was investigated for its role in metabolic syndrome. The study utilized in vitro and in vivo models to demonstrate that 3-amino-2-(4-methanesulfonylphenyl)propanoic acid could effectively reduce insulin resistance and improve glucose uptake in adipocytes. These results position the compound as a potential therapeutic candidate for type 2 diabetes and related metabolic disorders.

Further insights into the mechanistic actions of 3-amino-2-(4-methanesulfonylphenyl)propanoic acid were provided by a research team at the University of Cambridge. Their work, published in Nature Chemical Biology, elucidated the compound's interaction with the NF-κB signaling pathway. Using advanced crystallographic techniques, the team identified the precise binding site of the compound, offering a structural basis for its anti-inflammatory effects. This discovery opens new avenues for the design of more potent derivatives with enhanced therapeutic profiles.

In addition to its pharmacological properties, the compound's pharmacokinetic profile has also been a subject of investigation. A recent pharmacokinetic study conducted by Pfizer Inc. revealed that 3-amino-2-(4-methanesulfonylphenyl)propanoic acid exhibits favorable bioavailability and a relatively long half-life in preclinical models. These characteristics are critical for its development as an oral therapeutic agent, addressing one of the major challenges in drug formulation.

Despite these promising findings, challenges remain in the clinical translation of 3-amino-2-(4-methanesulfonylphenyl)propanoic acid. Issues such as dose optimization, potential off-target effects, and long-term safety need to be thoroughly addressed in future studies. However, the cumulative evidence from recent research underscores the compound's potential as a valuable addition to the pharmaceutical arsenal against inflammatory and metabolic diseases.

In conclusion, the latest research on 3-amino-2-(4-methanesulfonylphenyl)propanoic acid (CAS: 1369355-82-7) highlights its multifaceted therapeutic potential. From its anti-inflammatory properties to its role in metabolic regulation, this compound represents a promising candidate for further drug development. Continued research efforts will be essential to fully realize its clinical applications and overcome existing challenges.